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Compound Name: 5-Bromo-2-ethylaniline

Cat. No.: B1292103 Get Quote

An In-Depth Technical Guide to the Storage and Handling of 5-Bromo-2-ethylaniline

This guide serves as a comprehensive technical resource for the safe storage, handling, and

disposal of 5-Bromo-2-ethylaniline (CAS No. 14922-91-9). Designed for researchers,

chemists, and drug development professionals, this document synthesizes critical safety data,

field-proven protocols, and risk mitigation strategies. The principles outlined are derived from

the known characteristics of 5-Bromo-2-ethylaniline and its close structural analogs, ensuring

a robust framework for laboratory safety and experimental integrity.

Chemical Profile and Hazard Identification
5-Bromo-2-ethylaniline is a substituted aniline, a class of compounds widely used as

intermediates in the synthesis of dyes, pharmaceuticals, and other specialty chemicals.[1] Its

molecular structure, featuring an amine group and a bromine atom on a benzene ring, dictates

its reactivity and toxicological profile. While a comprehensive, peer-reviewed toxicological

dataset for this specific compound is not widely published, a reliable hazard profile can be

inferred from its structural analogs, such as 5-bromo-o-toluidine and the parent compound,

aniline.[2][3][4]

The primary hazards are associated with its potential for acute toxicity via oral, dermal, and

inhalation routes, as well as its classification as a skin and eye irritant.[2][5] Chronic exposure

to anilines can lead to systemic effects, including damage to the blood through the formation of

methemoglobin.[6]
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Table 1: Chemical and Physical Properties of 5-Bromo-2-ethylaniline

Property Value Source(s)

CAS Number 14922-91-9 [7][8][9]

Molecular Formula C₈H₁₀BrN [7][8]

Molecular Weight 200.08 g/mol [7][8][9]

IUPAC Name 5-bromo-2-ethylaniline [7][10]

Purity Typically >95% [9][10]

Table 2: Inferred GHS Hazard Classification (Based on data for 5-Bromo-2-methylaniline and

other substituted anilines)

Hazard Class Category Hazard Statement Source(s)

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
[2][5]

Acute Toxicity, Dermal Category 4
H312: Harmful in

contact with skin
[2][5]

Acute Toxicity,

Inhalation
Category 4

H332: Harmful if

inhaled
[2][5]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[2][5]

Serious Eye

Damage/Irritation
Category 2

H319: Causes serious

eye irritation
[2][5]

Specific Target Organ

Toxicity
Category 3

H335: May cause

respiratory irritation
[2][3]

Hierarchy of Controls: Engineering, Administrative,
and Personal Protection
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A multi-layered approach is essential to minimize exposure. The hierarchy of controls prioritizes

engineering solutions over procedural and personal measures.

Risk Mitigation for 5-Bromo-2-ethylaniline

Engineering Controls
(Most Effective)

Administrative Controls
• Certified Chemical Fume Hood

• Local Exhaust Ventilation
• Eyewash Stations & Safety Showers

Personal Protective Equipment (PPE)
(Least Effective)

• Standard Operating Procedures (SOPs)
• Designated Work Areas

• User Training & Competency

• Chemical Goggles & Face Shield
• Nitrile or Neoprene Gloves

• Lab Coat & Closed-Toe Shoes

Click to download full resolution via product page

Caption: Hierarchy of controls for safe handling.
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Engineering Controls
The primary engineering control for handling 5-Bromo-2-ethylaniline is a certified chemical

fume hood.[4][11] This is non-negotiable and serves to capture vapors and aerosols at the

source, preventing inhalation. The work area must also be equipped with easily accessible

emergency eyewash stations and safety showers.[11][12]

Personal Protective Equipment (PPE)
PPE is the final barrier between the researcher and the chemical.[13] Its selection must be

based on a thorough risk assessment.

Table 3: Recommended Personal Protective Equipment (PPE)
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Category Specification
Rationale and Best
Practices

Source(s)

Eye/Face

Chemical splash

goggles meeting ANSI

Z87.1 or EN166

standards. A face

shield should be worn

over goggles when

there is a significant

splash risk.

Protects eyes from

direct contact with

solids or solutions,

which can cause

serious irritation.

[2][11][14]

Hand

Chemical-resistant

gloves (e.g., nitrile,

neoprene). Double-

gloving is

recommended.

Prevents dermal

absorption, a primary

route of toxic

exposure for anilines.

Gloves should be

inspected before use

and changed every

30-60 minutes or

immediately upon

contamination.

[4][13][14]

Body

Flame-resistant lab

coat, long pants, and

fully enclosed,

chemical-resistant

footwear. A chemical-

resistant apron is

advised for handling

larger quantities.

Protects skin from

accidental spills and

contamination. Lab

coats should never be

worn outside the

designated laboratory

area.

[4][15]

Respiratory

A NIOSH/MSHA-

approved respirator is

required if work

cannot be conducted

within a fume hood or

if exposure limits are

exceeded.

Prevents inhalation of

toxic vapors or

aerosols. Users must

be fit-tested and

trained in the

respirator's use.

[2][11][15]
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Long-Term Storage and Chemical Stability
Proper storage is paramount to maintaining the chemical's integrity and ensuring laboratory

safety. 5-Bromo-2-ethylaniline is sensitive to light and air, which can cause degradation over

time.[16][17]

Table 4: Recommended Storage Conditions

Parameter Guideline Rationale Source(s)

Temperature 2°C to 8°C

Refrigeration slows

potential degradation

pathways, ensuring

long-term stability.

[8][10]

Atmosphere

Store under an inert

gas (e.g., Argon,

Nitrogen).

Minimizes oxidation

and degradation from

atmospheric

components.

[18]

Light

Keep in a dark place

or use an amber, light-

blocking container.

Prevents

photochemical

degradation.

[4][8][16]

Container

Keep container tightly

closed and properly

sealed.

Prevents

contamination and

release of vapors into

the storage area.

[2][11][19]

Location

Store in a dry, well-

ventilated, designated

chemical storage

cabinet away from

incompatible

materials.

Ensures containment

and prevents

accidental reactions.

[4][11][20]

Incompatibilities
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To prevent violent reactions, fires, or the release of toxic gases, 5-Bromo-2-ethylaniline must

be stored separately from the following:

Strong Oxidizing Agents: (e.g., perchlorates, nitrates, peroxides)[11][16]

Acids and Acid Chlorides: Can cause vigorous or violent exothermic reactions.[11][16]

Acid Anhydrides and Chloroformates[11]

Sources of Ignition: The compound is combustible.[11][16]

Standard Operating Protocol: Weighing and
Solution Preparation
This protocol outlines a self-validating workflow that integrates safety checks at each stage.

I. Pre-Operational Checks

Verify Engineering Controls: Confirm the chemical fume hood has a valid certification and is

functioning correctly (check airflow monitor).

Assemble PPE: Don all required PPE as specified in Table 3.

Prepare Workspace: Clear the fume hood of all unnecessary items. Place a plastic-backed

absorbent liner on the work surface to contain minor spills.

Assemble Equipment: Gather all necessary glassware, spatulas, solvent, and a designated,

labeled waste container within the fume hood.

II. Weighing and Transfer

Equilibration: Allow the container of 5-Bromo-2-ethylaniline to warm to room temperature

before opening to prevent condensation of atmospheric moisture.

Aliquot Transfer: Inside the fume hood, carefully transfer the required amount of the

compound from the storage container to a tared weighing vessel.
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Secure Primary Container: Immediately and tightly reseal the main storage container and

place it to the side.

Dissolution: Place the weighing vessel containing the aliquot into the final flask. Using a

funnel, slowly add the desired solvent, ensuring the compound is fully dissolved.

III. Post-Operational Procedures

Decontamination: Wipe down the spatula and any affected surfaces with a suitable solvent

(e.g., ethanol) and dispose of the wipes in the designated hazardous waste container.

Waste Disposal: All contaminated consumables (weigh paper, gloves, liners) must be placed

in a sealed, labeled hazardous waste container.[21]

PPE Removal: Remove PPE in the correct order (gloves first, followed by lab coat and eye

protection) to avoid cross-contamination.

Hygiene: Wash hands thoroughly with soap and water after the procedure is complete.[2][14]

Emergency Response Procedures
Rapid and correct response to an emergency is critical.

Spill Response
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5-Bromo-2-ethylaniline Spill Decision Tree

Spill Occurs Assess Spill Size
& Personal Competency Small Spill

(<100 mL, Contained)
Minor

Large or Uncontained Spill
Major

1. Alert others in area.
2. Absorb with inert material (vermiculite).

3. Collect into sealed waste container.
4. Decontaminate area.

1. Alert others & evacuate area.
2. Restrict access.

3. Call Emergency Response / EHS.
4. Do NOT attempt cleanup.

Click to download full resolution via product page

Caption: Decision workflow for chemical spills.

In the event of a small, manageable spill, trained personnel wearing appropriate PPE should

absorb the material with an inert substance like vermiculite or sand, collect it into a sealed

container for hazardous waste, and decontaminate the area.[16][20][21] For large spills,

evacuate the area immediately, restrict access, and contact your institution's Environmental

Health and Safety (EHS) office.[16]

First Aid Measures
Immediate action is required following any exposure.

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer

oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical

attention.[2]

Skin Contact: Remove all contaminated clothing immediately. Wash the affected area with

copious amounts of soap and water for at least 15 minutes. Seek immediate medical

attention.[2][16]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical

attention.[2][19]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[2][22]

Waste Management and Disposal
5-Bromo-2-ethylaniline and any materials contaminated with it are considered hazardous

waste.[6][19]

Segregation: Collect all waste in a designated, compatible, and clearly labeled hazardous

waste container.[20]

Labeling: The container must be labeled with "Hazardous Waste" and the full chemical

name.

Disposal: Arrange for disposal through your institution's licensed hazardous waste disposal

program. Do not dispose of this chemical down the drain or in regular trash.[2][21]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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